Cas no 1634623-48-5 (2-(5-propylthiophen-2-yl)acetic acid)

• Product Name: 2-(5-propylthiophen-2-yl)acetic acid
• CAS No: 1634623-48-5
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6169754
• PubChem ID: 82406561
• Update Time: 2025-06-11

2-(5-propylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-propylthiophen-2-yl)acetic acid
• 1634623-48-5
• EN300-1752174

• Inchi： 1S/C9H12O2S/c1-2-3-7-4-5-8(12-7)6-9(10)11/h4-5H,2-3,6H2,1H3,(H,10,11)
• InChI Key： ZQYWUHWCXMPZED-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=CC=C1CCC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-propylthiophen-2-yl)acetic acid

Comprehensive Overview of 2-(5-propylthiophen-2-yl)acetic acid (CAS No. 1634623-48-5): Properties, Applications, and Industry Insights

2-(5-propylthiophen-2-yl)acetic acid (CAS 1634623-48-5) is a specialized organic compound gaining traction in pharmaceutical and material science research due to its unique structural features. This thiophene derivative, characterized by a propyl side chain and carboxylic acid functionality, serves as a versatile building block in synthetic chemistry. The compound's molecular formula C9H12O2S and molecular weight 184.25 g/mol make it particularly valuable for designing drug candidates with improved bioavailability.

Recent studies highlight the growing importance of thiophene-based compounds in developing novel therapeutics, especially in areas like inflammation modulation and metabolic disorder treatments. The propylthiophene moiety in this compound enhances lipophilicity, a critical factor addressed in current drug delivery optimization research. Researchers are particularly interested in how the acetic acid group facilitates conjugation reactions, enabling the creation of targeted prodrugs – a hot topic in precision medicine development.

From a synthetic chemistry perspective, CAS 1634623-48-5 demonstrates excellent stability under various reaction conditions, making it suitable for multi-step syntheses. Its melting point range of 98-102°C and moderate solubility in polar organic solvents (DMSO, ethanol) have been documented in recent patent applications. These physical properties contribute to its utility in high-throughput screening platforms, where consistent performance is paramount.

The compound's role in material science innovations deserves special attention. As the industry shifts toward organic electronic materials, 2-(5-propylthiophen-2-yl)acetic acid serves as a precursor for conducting polymers with tunable properties. Its molecular structure allows for precise modifications that affect charge transport characteristics – a crucial consideration for next-generation flexible electronics and organic photovoltaics.

Quality control protocols for 1634623-48-5 typically involve HPLC purity analysis (≥98%) and spectroscopic verification (1H NMR, 13C NMR, and FT-IR). These rigorous standards ensure batch-to-batch consistency, addressing one of the most frequently asked questions in research chemical procurement. Proper storage recommendations (2-8°C under inert atmosphere) align with best practices for acid-sensitive compounds preservation.

Emerging applications in bioconjugation chemistry showcase the compound's adaptability. The carboxylic acid group enables efficient coupling with amines via amide bond formation, a reaction pathway dominating current proteolysis-targeting chimera (PROTAC) development. This positions 2-(5-propylthiophen-2-yl)acetic acid as a valuable tool in targeted protein degradation strategies – one of the most searched topics in drug discovery forums.

Environmental and safety assessments indicate that proper handling with PPE (personal protective equipment) mitigates potential risks during laboratory use. The compound's biodegradation profile falls within acceptable parameters for research-scale applications, though disposal should follow institutional green chemistry principles – an increasingly important consideration in sustainable research practices.

Market analysis reveals growing demand for high-purity 1634623-48-5, particularly from contract research organizations (CROs) and academic research institutions. This trend correlates with increased investment in small molecule drug development and functional material research. Suppliers now offer custom synthesis services and isotope-labeled versions (13C, 2H) to support advanced metabolic studies and mechanistic research.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) construction or as a ligand in catalytic systems. The thiophene ring's coordination properties combined with the carboxylate's binding ability create intriguing possibilities for heterogeneous catalysis applications. Such developments would align with current interests in atom-efficient synthetic methodologies.

For researchers considering 2-(5-propylthiophen-2-yl)acetic acid in their work, thorough structure-activity relationship (SAR) studies are recommended. Computational chemistry approaches, particularly density functional theory (DFT) calculations, can predict reactivity patterns before experimental validation – a strategy gaining popularity in rational drug design workflows.